4-bromo-1-ethyl-5-(trifluoromethyl)-1H-pyrazole
Description
4-bromo-1-ethyl-5-(trifluoromethyl)-1H-pyrazole, also known as BEMP, is an organic compound that has been used as a synthetic intermediate in the production of pharmaceuticals, agrochemicals, and other compounds. BEMP has a unique structure that makes it suitable for a variety of applications. It has been studied for its potential use in the synthesis of other compounds, its mechanism of action, and its biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Pyrazole Carboxamides
A library of 422 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was synthesized using solution-phase chemistry. These compounds demonstrated toxicity to C. elegans, highlighting their biological significance (Donohue et al., 2002).
Versatile Precursors in Organic Synthesis
Utilized as precursors in the synthesis of various pyrazole derivatives, showcasing their versatility in organic synthesis processes (Martins et al., 2013).
Chemoselective Synthesis
Copper-Catalyzed Synthesis
4-trifluoromethyl pyrazoles were prepared via copper-catalyzed cycloaddition, demonstrating the compound's reactivity and potential in chemoselective synthesis (Lu et al., 2019).
Pd-Catalyzed Cross-Coupling Reactions
The compounds served as precursors in Pd-catalyzed cross-coupling reactions, further illustrating their utility in complex chemical synthesis (Arbačiauskienė et al., 2011).
Regio-Selective Synthesis
Ultrasound-Assisted Synthesis
Indium bromide-catalyzed, ultrasound-assisted synthesis of pyrazole-4-carboxylates highlights an innovative approach to regio-selective synthesis (Prabakaran et al., 2012).
Switchable Reactivity for Functionalization
Demonstrated switchable reactivity for the site-selective functionalization of trifluoromethyl-substituted pyrazoles, indicative of their reactivity and potential in targeted chemical modifications (Schlosser et al., 2002).
Tautomerism and Structural Studies
- Tautomerism and Solid-State Studies: Research on tautomerism in the solid state and in solution of 4-bromo-1H-pyrazoles, contributing to our understanding of their structural properties (Trofimenko et al., 2007).
Miscellaneous Applications
- Fluorescent Molecules and Inhibitors: Some derivatives were found to be novel fluorescent molecules with potential applications as fluorophores and as inhibitors for certain species, expanding the range of applications in biological and chemical research (Wu et al., 2006).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-1-ethyl-5-(trifluoromethyl)-1H-pyrazole involves the reaction of 4-bromo-1-ethyl-1H-pyrazole with trifluoromethyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ "4-bromo-1-ethyl-1H-pyrazole", "trifluoromethyl iodide", "base (such as potassium carbonate or sodium hydride)", "solvent (such as dimethylformamide or dimethyl sulfoxide)" ], "Reaction": [ "Step 1: Dissolve 4-bromo-1-ethyl-1H-pyrazole and base in a solvent and stir the mixture at room temperature.", "Step 2: Add trifluoromethyl iodide to the reaction mixture and continue stirring at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent.", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1249968-22-6 |
Product Name |
4-bromo-1-ethyl-5-(trifluoromethyl)-1H-pyrazole |
Molecular Formula |
C6H6BrF3N2 |
Molecular Weight |
243 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
